4-(Isopropyl-methyl-amino)-but-2-ynoic acid

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 4-[methyl(propan-2-yl)amino]but-2-ynoic acid
• InChI: InChI=1S/C8H13NO2/c1-7(2)9(3)6-4-5-8(10)11/h7H,6H2,1-3H3,(H,10,11)
• InChI Key: GIBFDJDSTLZPCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC#CC(=O)O

Description

4-(Isopropyl-methyl-amino)-but-2-ynoic acid is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Isopropyl-methyl-amino)-but-2-ynoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Isopropyl-methyl-amino)-but-2-ynoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

n-Butyl lithium in hexane (18.4 mL, 2.5 M in n-hexane) was slowly added to isopropyl-methyl-prop-2-ynyl-amine (5.1 g, 46 mmol) in 50 mL of tetrahydrofuran under nitrogen. The mixture was stirred for 1 hr at −78° C., then dry carbon dioxide was passed through overnight. The resulting solution was poured into water and washed with ethyl acetate. The aqueous layer was evaporated under reduced pressure to give the crude acid. The dry acid was dissolved in methanol, and the insoluble salt was removed via filtration. The filtrate was collected and dried in vacuo to give 5.5 g of 4-(isopropyl-methyl-amino)-but-2-ynoic acid: mass spectrum (m/e): M−H 154.